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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416

An In-depth Technical Guide to 2,5-
Dimethylaniline

This technical guide provides a comprehensive overview of 2,5-Dimethylaniline, also known
as 2,5-xylidine, tailored for researchers, scientists, and drug development professionals. The
document details its chemical identity, physicochemical properties, relevant experimental
protocols, and safety information.

Chemical Identity and Synonyms

2,5-Dimethylaniline is a primary arylamine characterized by an aniline structure with two
methyl group substituents at the 2 and 5 positions of the benzene ring.[1][2] Its systematic
IUPAC name is 2,5-dimethylaniline. This compound is widely recognized across various
chemical databases and commercial suppliers under a multitude of synonyms and alternative
names, facilitating its identification and sourcing.

A comprehensive list of its common identifiers and synonyms is provided in the table below.
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Identifier Type Value

IUPAC Name 2,5-dimethylaniline
CAS Number 95-78-3

EINECS Number 202-451-0

2,5-Xylidine, p-Xylidine, 2-Amino-1,4-
dimethylbenzene, 2-Amino-p-xylene, 2,5-

Common Synonyms Dimethylbenzenamine, 2,5-
Dimethylphenylamine, 1-Amino-2,5-
dimethylbenzene

Physicochemical Properties

2,5-Dimethylaniline is a colorless to pale yellow or reddish-brown liquid that may darken upon
exposure to air and light.[1] It possesses a distinct aromatic amine odor. A summary of its key
quantitative properties is presented in the following table for easy reference and comparison.
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Property Value Reference
Molecular Formula CsH11N [3]
Molecular Weight 121.18 g/mol [3]
Melting Point 11.5°C [4]
Boiling Point 218 °C [3114]
Density 0.973 g/mL at 25 °C [4]
Refractive Index n20/D 1.559 [4]
pKa 4.53 (at 25 °C) [11[3]
Water Solubility <0.1 g/100 mL at 18 °C [1][3]
Solubility in Organic Solvents Soluble In ethanol, ether, and [5]
chloroform.
Flash Point 96 °C (closed cup)
Vapor Pressure 0.152 mmHg at 25 °C

Experimental Protocols

2,5-Dimethylaniline serves as a versatile intermediate in the synthesis of various organic
compounds, most notably azo dyes and polymers. The following sections provide detailed
methodologies for key experiments involving this compound.

Synthesis of an Azo Dye using 2,5-Dimethylaniline

This protocol outlines the general procedure for the synthesis of an azo dye, a common
application for aromatic amines like 2,5-Dimethylaniline. The process involves two main
stages: diazotization of the amine followed by a coupling reaction with an activated aromatic
compound.

Materials:

e 2,5-Dimethylaniline
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» Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)

» 2-Naphthol (or another suitable coupling agent)
e Sodium Hydroxide (NaOH)

 Distilled Water

e Ice

Protocol:

o Diazotization of 2,5-Dimethylaniline:

o In a beaker, dissolve a specific molar equivalent of 2,5-Dimethylaniline in a solution of
concentrated hydrochloric acid and water.

o Cool the beaker in an ice bath to maintain a temperature of 0-5 °C.
o In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

o Slowly add the sodium nitrite solution dropwise to the cooled aniline solution with constant
stirring, ensuring the temperature remains between 0-5 °C. The formation of the
diazonium salt is indicated by a positive test with potassium iodide-starch paper
(immediate blue color).

e Coupling Reaction:

o

In a separate beaker, dissolve the coupling agent (e.g., 2-naphthol) in an aqueous solution
of sodium hydroxide.

Cool this solution in an ice bath to 0-5 °C.

o

[¢]

Slowly add the cold diazonium salt solution from the previous step to the cold solution of
the coupling agent with vigorous stirring.
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o A colored precipitate of the azo dye should form immediately.

o Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the
completion of the coupling reaction.

« |solation and Purification:
o Isolate the solid azo dye by vacuum filtration.
o Wash the precipitate with cold water to remove any unreacted salts.

o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or acetic acid.

o Dry the purified crystals in a desiccator.

Laccase-Catalyzed Oxidative Polymerization of 2,5-
Dimethylaniline

2,5-Dimethylaniline can serve as a substrate for laccase enzymes, leading to the formation of
oligomers and polymers.[4] This protocol provides a general framework for such an enzymatic
polymerization.

Materials:

2,5-Dimethylaniline

Laccase from Trametes versicolor (or other suitable source)

Acetate buffer (pH 5)

Organic co-solvent (e.g., dioxane or acetone)

Stirring apparatus

Temperature-controlled water bath or incubator

Protocol:
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» Reaction Setup:

o Prepare a solution of 2,5-Dimethylaniline in a mixture of acetate buffer and an organic
co-solvent. The co-solvent helps to solubilize the substrate and the resulting oligomers.

o Place the reaction mixture in a suitable vessel and equilibrate to the desired reaction
temperature (typically 25-30 °C).

e Enzymatic Reaction:

o Add a solution of laccase to the reaction mixture to initiate the polymerization. The optimal
enzyme concentration should be determined empirically.

o Stir the reaction mixture continuously and monitor the progress of the reaction by
techniques such as thin-layer chromatography (TLC) or UV-Vis spectroscopy. The reaction
is often accompanied by a color change.

e Product Isolation:

o After the desired reaction time or upon completion, stop the reaction by denaturing the
enzyme (e.g., by adding a water-miscible organic solvent like acetone and centrifuging to
remove the precipitated enzyme).

o The oligomeric or polymeric products can be isolated from the reaction mixture by
extraction with a suitable organic solvent (e.g., ethyl acetate).

o The solvent is then removed under reduced pressure to yield the crude product.
 Purification and Characterization:
o The crude product can be purified by column chromatography on silica gel.

o The structure of the resulting oligomers and polymers can be characterized by
spectroscopic methods such as NMR, FT-IR, and mass spectrometry.

Safety and Handling
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2,5-Dimethylaniline is a hazardous substance and should be handled with appropriate safety
precautions. It is toxic if swallowed, inhaled, or absorbed through the skin.[6] Prolonged or
repeated exposure may cause damage to organs.[7]

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves are essential.

o Eye Protection: Safety goggles or a face shield should be worn.

» Clothing: A lab coat or other protective clothing is necessary to prevent skin contact.

o Respiratory Protection: In case of insufficient ventilation, a respirator with an organic vapor
cartridge should be used.

Handling and Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]

Incompatible with strong oxidizing agents, acids, and acid chlorides.

Visualizations

The following diagrams illustrate the classification of 2,5-Dimethylaniline and a typical
experimental workflow for its use in synthesis.
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Caption: Hierarchical classification of 2,5-Dimethylaniline.
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Caption: Experimental workflow for azo dye synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Synonyms and alternative names for 2,5-
Dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045416#synonyms-and-alternative-names-for-2-5-
dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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